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Compound of Interest

Compound Name: Titanium lactate ammonium salt

CAS No.: 65104-06-5

Cat. No.: B1583689

Get Quote

Part 1: Executive Summary & Chemical Identity
Do not treat this substance like a standard titanium alkoxide. Unlike Titanium Isopropoxide or

Titanium Butoxide, which react violently with water, Titanium Lactate Ammonium Salt (TLA)

is a water-based, chelated titanate. It is hydrolytically stable at neutral pH.

The primary risks during disposal are ammonia release upon pH shift, flammability (due to co-

solvents in commercial preparations), and serious eye irritation.
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Parameter Detail

Chemical Name Titanium(IV) bis(ammonium lactato)dihydroxide

Common Trade Names Tyzor® LA, TLA, Ammonium Titanium Lactate

CAS Number 65104-06-5

Physical State
Liquid (typically 50% aqueous solution),

Colorless to Pale Yellow

Odor
Faint ammonia odor (increases with

decomposition)

Solubility Fully miscible in water (Stable at pH 7-8)

Part 2: Hazard Characterization (Risk Assessment)
Effective disposal requires understanding the "Why" behind the safety rules. TLA is an

organometallic precursor that bridges inorganic chemistry (Titanium) and organic waste

(Lactate/Ammonia).

The Stability Mechanism (The "Why")
TLA utilizes lactic acid as a chelating ligand to wrap the central Titanium atom, preventing it

from reacting immediately with water.

Stability Window: It remains stable in water at pH 7–8.[1]

Decomposition Triggers:

Acidification: Breaks the chelate, precipitating Titanium Dioxide (

) and releasing lactic acid.

Basification (High pH): Displaces the ammonium, releasing toxic Ammonia gas (

).

Drying: If allowed to dry, it forms a crust that may create inhalable dust containing titanium

species.
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GHS Hazard Classification
Ref: OSHA HCS 29 CFR 1910.1200 & CLP Regulation (EC) No 1272/2008

Hazard Class Category H-Code Statement

Flammable Liquid Cat 3 H226

Flammable liquid and

vapor (Often due to

alcohol stabilizers).

Eye Irritation Cat 2A H319
Causes serious eye

irritation.[2][3]

Aquatic Toxicity Chronic 3 H412

Harmful to aquatic life

with long-lasting

effects.

Part 3: Disposal & Segregation Protocol
Step 1: Waste Stream Segregation
CRITICAL: Do not mix TLA with "General Organic Solvents" if those solvents are highly acidic

or basic.

Correct Stream:Aqueous Organometallic Waste or Flammable Aqueous Waste.

Incompatible Streams (DO NOT MIX):

Strong Oxidizers (Nitric/Sulfuric Acid): Risk of exothermic reaction with the lactate organic

backbone.

Strong Bases (Sodium Hydroxide): Immediate release of ammonia gas.

Water-Reactive Waste: While TLA is aqueous, mixing it with anhydrous Ti-alkoxides (like

Ti-Isopropoxide) will cause the other waste to hydrolyze violently.

Step 2: Container Selection & Packaging
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Material: High-Density Polyethylene (HDPE) is preferred. Glass is acceptable but poses a

breakage risk.

Headspace: Leave at least 10% headspace. Slow hydrolysis can generate slight pressure

over time.

Sealing: Caps must be chemically resistant (Polypropylene/Teflon liner). Ensure the rim is

clean of dried "crust" before sealing to prevent leaks.

Step 3: pH Stabilization (Optional but Recommended)
If you are consolidating large batches ( > 5 Liters), check the pH.

Target: Keep pH between 6 and 8.

Action: If the waste is highly acidic, the Titanium will precipitate as a sticky white solid (

), clogging waste drums. If necessary, neutralize slowly with dilute buffer, but avoid over-
basifying to prevent ammonia off-gassing.

Step 4: Labeling
Label the container strictly according to RCRA (US) or local hazardous waste regulations.

Constituents: "Titanium compounds (aqueous), Ammonium Lactate, Isopropanol (trace)."

Hazard Checkboxes: [x] Flammable [x] Irritant [x] Toxic (if applicable by local standards).

Part 4: Decision Logic & Workflow (Visualization)
The following diagram outlines the decision process for disposing of TLA, ensuring separation

from reactive alkoxides.
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Identify Waste:
Titanium Lactate Ammonium Salt

Physical State Check

Solid/Dried Crust? Liquid Solution?

Solid Waste Stream:
Bag in hazardous waste bin.

(Dust Hazard)

Yes

Check Solvent/Flammability
(Flash Point < 60°C?)

Yes

Yes (Contains Alcohols)

Stream A: Flammable Aqueous
(D001 Ignitable)

Yes

Stream B: Aqueous Toxic/Irritant
(Heavy Metal Waste)

No

CRITICAL:
Do NOT mix with Strong Acids

(Precipitation) or Bases (Ammonia Gas)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Titanium Lactate Ammonium Salt waste streams

based on physical state and flammability.

Part 5: Emergency Procedures (Spills)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1583689/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-titanium-lactate-ammonium-salt-tla
https://www.benchchem.com/product/b1583689/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-titanium-lactate-ammonium-salt-tla
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario: A 500mL bottle of TLA 50% solution shatters on the lab floor.

Evacuate & Ventilate: The ammonia smell may become strong. Open fume hoods; clear the

immediate area.

PPE: Goggles (Splash resistant), Nitrile gloves (double gloved recommended), Lab coat.

Containment: Do NOT use water to flush.[2]

Use inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

Note: Clay-based cat litter is acceptable in a pinch.

Cleanup:

Scoop absorbed material into a wide-mouth plastic jar.

Wipe the surface with water after the bulk material is removed. The residue may leave a

white film (

) as it dries; scrub this with a soapy sponge.

Disposal of Debris: Label the jar as "Debris contaminated with Titanium Lactate
Ammonium Salt" and process as solid hazardous waste.

Part 6: References
Gelest, Inc. (2015).[3] Titanium Lactate, Ammonium Salt, 50% in Water - Safety Data Sheet

(AKT875).[3] Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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